Cas no 153909-73-0 (rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane)

• Product Name: rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane
• CAS No: 153909-73-0
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 4609058
• PubChem ID: 14936087
• Update Time: 2024-03-01

rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane
• rel-(1S,5R,6S)-6-phenyl-3-azabicyclo[3.2.0]heptane

• Inchi： 1S/C12H15N/c1-2-4-9(5-3-1)11-6-10-7-13-8-12(10)11/h1-5,10-13H,6-8H2/t10-,11-,12+/m0/s1
• InChI Key： ZEICVRUUVHTYRQ-SDDRHHMPSA-N
• SMILES： [C@]12([H])[C@]([H])([C@H](C3=CC=CC=C3)C1)CNC2

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes